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Compound of Interest

Compound Name: 6-Bromocinnolin-4-ol

Cat. No.: B3022159

6-Bromocinnolin-4-ol is a heterocyclic organic compound belonging to the cinnolinone family.
Its molecular structure, featuring a bromine substituent, makes it a valuable intermediate and
building block in medicinal chemistry and drug discovery programs. Researchers and scientists
utilize this compound for the synthesis of more complex molecules with potential biological
activity. Given its reactive nature and structural similarity to other biologically active heterocyclic
compounds, a thorough understanding and strict adherence to safety protocols are paramount
for personnel handling this chemical.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of
6-Bromocinnolin-4-ol. The protocols described herein are synthesized from established safety
data for structurally related brominated heterocyclic compounds and are designed to empower
researchers to manage risks effectively in a laboratory setting.

Physicochemical Properties

A foundational understanding of a compound's physical properties is the first step in a robust
safety assessment.
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Property Value Source
Molecular Formula CoHeBIrNO [1]
Molecular Weight 224.05 g/mol [1]
Appearance Typically a solid powder

Room Temperature, sealed in
Storage Temperature [1]
dry, dark place

Section 1: Comprehensive Hazard Identification and
Risk Assessment

While specific toxicological data for 6-Bromocinnolin-4-ol is limited, the hazard profile can be
reliably inferred from data on analogous brominated quinolinone and cinnolinone structures.
The primary hazards are associated with acute toxicity, and irritation to the skin, eyes, and
respiratory system.[2][3][4]

GHS Hazard Classification (Inferred)

The following classification is based on aggregated data from similar chemical structures and
represents a conservative approach to safety.
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
Category 4 GHSO07 Warning
Oral swallowed

] o H315: Causes i
Skin Irritation Category 2 S GHSO07 Warning
skin irritation

H319/H318:
Serious Eye Causes serious ]
o Category 2A/ 1 GHSO05, GHS07 Danger/Warning
Damage/Irritation eye
irritation/damage
" H335: May
Specific Target ] )
o Category 3 cause respiratory GHSO07 Warning
Organ Toxicity L
irritation

The Causality Behind the Hazards

The toxicity profile is linked to the compound's structure. The heterocyclic core can interact with
biological systems, while the bromine atom enhances its reactivity and lipophilicity, potentially
facilitating absorption. Inhalation of fine dust particles can lead to irritation of the respiratory
tract.[2] Direct contact with skin or eyes can cause significant irritation or damage due to the
compound's chemical nature.[2][3]

Proactive Risk Assessment Workflow

A self-validating safety protocol begins before the compound is even handled. A mandatory risk
assessment must be performed to identify experiment-specific hazards and ensure control
measures are in place.
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Phase 1: Preparation

Review Experimental Protocol

y

Identify Hazards
(Chemical, Procedural)

Phase 2: Evaluation

Assess Risks
(Likelihood, Severity)

Determine Control Measures
(PPE, Engineering, Admin)

Phase 3: Execution

Implement Controls

l

Proceed with Experiment

v

Review & Refine Post-Experiment
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J Inhalation Skin Contact Eye Contact Ingestion L
’, S~< A
. 1. Immediately remove contaminated clothing. 1. Immediately flush eyes with water for at least 15 minutes, . .
1. Move to fresh air. S e h 1. Do NOT induce vomiting.
N h . - 2. Flush skin with plenty of soap and water lifting upper and lower eyelids. " )

2. If not breathing, give artificial respiration. h - 2. Rinse mouth with water.

N " . . for at least 15 minutes. 2. Remove contact lenses, if present and easy to do. . " . .

3. Seek immediate medical attention. - 5 . ; o 9 3. Seek immediate medical attention.
3. Seek medical attention if irritation persists. 3. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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